Cas no 2171706-28-6 (3-cyclopentyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-cyclopentyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171706-28-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6303856
• PubChem ID: 165538388
• Update Time: 2025-05-23

3-cyclopentyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[cyclopentyl(methyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1502868
• 2171706-28-6

• Inchi： 1S/C25H28N2O5/c1-27(16-8-2-3-9-16)24(30)22(14-23(28)29)26-25(31)32-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,16,21-22H,2-3,8-9,14-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： RSEZDYURJJNWJF-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1CCCC1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-cyclopentyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-Cyclopentyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

The compound with CAS No 2171706-28-6, known as 3-cyclopentyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its complex structure, which includes a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of peptide-based therapeutics. The presence of the Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), suggests that this compound could play a critical role in the synthesis of complex peptides and proteins. Researchers have demonstrated that the Fmoc group enhances the stability and solubility of peptide chains during synthesis, making it an invaluable tool in modern medicinal chemistry.

Moreover, the cyclopentyl group in the molecule contributes to its unique physical and chemical properties. This cyclic structure not only increases the molecule's stability but also introduces hydrophobic interactions that are essential for its activity in biological systems. Recent advancements in computational chemistry have allowed scientists to model the interactions of this compound with various biological targets, providing insights into its potential therapeutic applications.

The carboxylic acid moiety at the core of the molecule further enhances its versatility. This functional group can participate in a wide range of reactions, including esterification, amidation, and conjugation with other biomolecules. Such reactivity makes this compound a valuable intermediate in the synthesis of more complex molecules, such as biologics or advanced materials.

In terms of synthesis, this compound is typically prepared through multi-step processes involving coupling reactions and protective group strategies. The use of Fmoc as a protecting group ensures that the amino functionality remains intact during intermediate steps, allowing for precise control over the reaction pathway. Recent innovations in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure versions of this compound, which are crucial for pharmacological studies.

From an applications perspective, this compound has shown promise in several areas. In drug delivery systems, its ability to form stable amide bonds with other molecules makes it an attractive candidate for designing targeted drug delivery vehicles. Additionally, its role as a building block in peptide synthesis has been leveraged to create novel antibiotics and anticancer agents.

Looking ahead, ongoing research is focused on optimizing the synthesis and characterization of this compound to enhance its scalability and cost-effectiveness for industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory research to clinical trials.

In conclusion, 3-cyclopentyl(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique structure and functional groups make it an indispensable tool for researchers aiming to develop innovative solutions to complex scientific challenges.